3-methyl-4-oxo-N-(m-tolyl)-1-(p-tolyl)-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: 3-methyl-N-(3-methylphenyl)-1-(4-methylphenyl)-4-oxo-7H-pyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C22H20N4O2/c1-13-7-9-17(10-8-13)26-21-19(15(3)25-26)20(27)18(12-23-21)22(28)24-16-6-4-5-14(2)11-16/h4-12H,1-3H3,(H,23,27)(H,24,28)
• InChI Key: SGXRNAJMBGECAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C(=N2)C)C(=O)C(=CN3)C(=O)NC4=CC=CC(=C4)C
• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol

Description

3-methyl-4-oxo-N-(m-tolyl)-1-(p-tolyl)-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide is a useful research compound. Its molecular formula is C22H20N4O2 and its molecular weight is 372.428. The purity is usually 95%.
BenchChem offers high-quality 3-methyl-4-oxo-N-(m-tolyl)-1-(p-tolyl)-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methyl-4-oxo-N-(m-tolyl)-1-(p-tolyl)-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Research has shown that pyrazolo[3,4-b]pyridine derivatives, including compounds structurally related to the one , possess moderate to good antimicrobial activity against both Gram-negative and Gram-positive bacteria. These compounds, synthesized through Friedländer condensation, demonstrate the potential of pyrazolo[3,4-b]pyridine derivatives in developing new antimicrobial agents (Panda, Karmakar, & Jena, 2011).

Synthesis of Novel Heterocyclic Compounds

Researchers have developed synthetic routes to create novel pyrazolo[3,4-b]pyridine derivatives, indicating the compound's role as a precursor in heterocyclic chemistry. These studies not only enhance the understanding of the chemical properties of such compounds but also open pathways to synthesizing novel molecules with potential biological activities (Yıldırım, Kandemirli, & Demir, 2005).

Potential Anticancer Applications

Further research into pyrazolopyridine derivatives has explored their potential as anticancer agents. Specific derivatives have been synthesized and evaluated for their cytotoxic activity against human cancer cell lines, revealing promising antiproliferative effects. These findings suggest the potential of such compounds in the development of new anticancer therapies (Rahmouni et al., 2016).